Cas no 1805020-37-4 (5-Bromo-4-methoxynicotinonitrile)

• Product Name: 5-Bromo-4-methoxynicotinonitrile
• CAS No: 1805020-37-4
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4900446
• PubChem ID: 131165315
• Update Time: 2026-02-27

5-Bromo-4-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methoxynicotinonitrile
• BS-44539
• 3-Pyridinecarbonitrile, 5-bromo-4-methoxy-
• F75581
• 5-bromo-4-methoxypyridine-3-carbonitrile
• 1805020-37-4
• 5-Bromo-4-methoxynicotinonitrile

• Inchi： 1S/C7H5BrN2O/c1-11-7-5(2-9)3-10-4-6(7)8/h3-4H,1H3
• InChI Key： WSOPRNJIPWNMQH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C#N)=C1OC

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.9